Cas no 1639296-22-2 (Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate)

• Product Name: Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate
• CAS No: 1639296-22-2
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 6939901
• PubChem ID: 117819637
• Update Time: 2025-05-08

Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DB-172383
• 1639296-22-2
• Methyl 5-bromothieno[3,2-b]pyridine-2-carboxylate
• SCHEMBL16396309

• Inchi： 1S/C9H6BrNO2S/c1-13-9(12)7-4-5-6(14-7)2-3-8(10)11-5/h2-4H,1H3
• InChI Key： YGJYBHNTNIYCHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=C(C(=O)OC)S2)N=1

Computed Properties

• Exact Mass: 270.93026Da
• Monoisotopic Mass: 270.93026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų